Cas no 2137718-76-2 (Benzamide, 4-(2-amino-2-oxoethoxy)-N-(2-furanylmethyl)-3-hydroxy-N-[(4-hydroxyphenyl)methyl]-)

• Product Name: Benzamide, 4-(2-amino-2-oxoethoxy)-N-(2-furanylmethyl)-3-hydroxy-N-[(4-hydroxyphenyl)methyl]-
• CAS No: 2137718-76-2
• MF: C₂₁H₂₀N₂O₆
• MW: 396.393305778503
• CID: 5258101
• Update Time: 2025-07-17

Benzamide, 4-(2-amino-2-oxoethoxy)-N-(2-furanylmethyl)-3-hydroxy-N-[(4-hydroxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(2-amino-2-oxoethoxy)-N-(2-furanylmethyl)-3-hydroxy-N-[(4-hydroxyphenyl)methyl]-

• Inchi： 1S/C21H20N2O6/c22-20(26)13-29-19-8-5-15(10-18(19)25)21(27)23(12-17-2-1-9-28-17)11-14-3-6-16(24)7-4-14/h1-10,24-25H,11-13H2,(H2,22,26)
• InChI Key： PYSNFJVEEOYKMP-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CO1)CC1=CC=C(O)C=C1)(=O)C1=CC=C(OCC(N)=O)C(O)=C1

Additional information on Benzamide, 4-(2-amino-2-oxoethoxy)-N-(2-furanylmethyl)-3-hydroxy-N-[(4-hydroxyphenyl)methyl]-

Comprehensive Overview of Benzamide, 4-(2-amino-2-oxoethoxy)-N-(2-furanylmethyl)-3-hydroxy-N-[(4-hydroxyphenyl)methyl]- (CAS No. 2137718-76-2)

The compound Benzamide, 4-(2-amino-2-oxoethoxy)-N-(2-furanylmethyl)-3-hydroxy-N-[(4-hydroxyphenyl)methyl]-, identified by its CAS No. 2137718-76-2, is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzamide derivative is characterized by its unique functional groups, including a furanylmethyl moiety and a hydroxyphenyl group, which contribute to its potential biological activities. Researchers are particularly interested in its applications in drug discovery, given its potential interactions with enzymes and receptors.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for innovative therapeutics. Benzamide, 4-(2-amino-2-oxoethoxy)-N-(2-furanylmethyl)-3-hydroxy-N-[(4-hydroxyphenyl)methyl]- has been explored for its potential role in modulating cellular pathways, making it a candidate for targeting metabolic disorders and inflammatory conditions. Its hydroxy and amino functionalities are particularly noteworthy, as they often enhance solubility and bioavailability, critical factors in drug development.

The synthesis of CAS No. 2137718-76-2 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Chemists have optimized protocols to introduce the 2-furanylmethyl and 4-hydroxyphenyl groups, ensuring the compound's structural integrity. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its identity and assess its purity, which is essential for downstream applications.

One of the most frequently asked questions about Benzamide, 4-(2-amino-2-oxoethoxy)-N-(2-furanylmethyl)-3-hydroxy-N-[(4-hydroxyphenyl)methyl]- revolves around its potential therapeutic uses. Preliminary studies suggest that it may exhibit antioxidant and anti-inflammatory properties, aligning with current trends in natural product-inspired drug design. These properties are particularly relevant given the growing interest in oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Another area of interest is the compound's structure-activity relationship (SAR). Researchers are investigating how modifications to its benzamide core or side chains could enhance its efficacy or selectivity. This approach is common in medicinal chemistry, where small changes to a molecule's structure can significantly alter its biological profile. The presence of the 2-oxoethoxy group, for instance, may influence its binding affinity to specific protein targets.

From a commercial perspective, CAS No. 2137718-76-2 is primarily available for research purposes, with suppliers offering it in varying quantities and purities. Its price and availability can fluctuate based on demand and synthesis complexity, making it a topic of discussion among procurement specialists. Researchers often seek detailed technical data sheets and safety information before handling the compound, emphasizing the importance of transparency in chemical sourcing.

In the context of green chemistry, efforts are underway to develop more sustainable synthesis routes for Benzamide, 4-(2-amino-2-oxoethoxy)-N-(2-furanylmethyl)-3-hydroxy-N-[(4-hydroxyphenyl)methyl]-. Reducing the use of hazardous reagents and minimizing waste are key priorities, reflecting broader industry trends toward environmentally friendly practices. Such advancements could lower production costs and make the compound more accessible for large-scale studies.

Looking ahead, the potential of CAS No. 2137718-76-2 extends beyond pharmaceuticals. Its unique structure may find applications in material science, such as in the development of functional polymers or coatings. The integration of furanyl and hydroxyphenyl groups could impart desirable properties like UV resistance or biodegradability, opening new avenues for interdisciplinary research.

In summary, Benzamide, 4-(2-amino-2-oxoethoxy)-N-(2-furanylmethyl)-3-hydroxy-N-[(4-hydroxyphenyl)methyl]- represents a fascinating example of modern chemical innovation. Its multifaceted applications, from drug discovery to materials engineering, highlight its versatility and promise. As research continues to uncover its full potential, this compound is poised to remain a subject of scientific and commercial interest for years to come.